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Compound of Interest

Compound Name: o-Tolyl-acetyl chloride

Cat. No.: B159740

An In-depth Technical Guide to the Safe Handling of o-Tolyl-acetyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Tolyl-acetyl chloride (2-(2-methylphenyl)acetyl chloride) is a specialized acyl chloride
reagent used as a building block in organic synthesis and medicinal chemistry.[1] Its primary
function is to introduce the 2-methylphenylacetyl moiety into target molecules, a critical step in
developing compounds with potential biological activity.[1] Like other acyl chlorides, it is a
highly reactive compound requiring stringent safety protocols to mitigate risks associated with
its handling, storage, and disposal. This guide provides a comprehensive overview of its
hazards and detailed procedures for safe use in a laboratory setting.

Hazard Identification and Classification

o-Tolyl-acetyl chloride is classified as a corrosive and acutely toxic substance. It causes
severe skin burns and eye damage and is harmful if swallowed, inhaled, or in contact with skin.
[2] Upon contact with moisture in the air, it hydrolyzes to form acetic acid and hydrochloric acid,
releasing corrosive white fumes.[3]

GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard statements for o-Tolyl-acetyl chloride and related compounds.
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Hazard Class GHS Code Hazard Statement

Skin Corrosion/Irritation H314 Causes severe skin bums and
eye damage[2]

Serious Eye Damage H318 Causes serious eye damage[2]

Acute Toxicity, Oral H302 Harmful if swallowed|[2]

Acute Toxicity, Dermal H312 Harmful in contact with skin[2]

Acute Toxicity, Inhalation H332 Harmful if inhaled[2]

Flammability H227 Combustible liquid

Physical and Chemical Properties

A summary of the key quantitative data for o-Tolyl-acetyl chloride is provided below.

Property Value Source
Molecular Formula CoHoCIO [2]
Molecular Weight 168.62 g/mol [2]

CAS Number 10166-09-3 [2]
Appearance Colorless to light yellow liquid [4]
Odor Pungent [4]
Density 1.173 g/mL at 25 °C (77 °F)

Boiling Point 86 °C (187 °F) at 7 hPa

Experimental Protocols: Safe Handling and Storage

Given the reactive and corrosive nature of o-Tolyl-acetyl chloride, meticulous handling and

storage procedures are mandatory. These protocols are designed to prevent accidental

exposure, release, and dangerous reactions.

Engineering Controls
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o Fume Hood: All manipulations of o-Tolyl-acetyl chloride must be conducted in a well-
ventilated chemical fume hood to prevent inhalation of vapors and fumes.[4]

o Safety Shower & Eyewash: An operational and easily accessible safety shower and eyewash
station are essential in any laboratory where this chemical is handled.[5]

Handling Procedures

 Inert Atmosphere: Handle and store the chemical under an inert gas, such as nitrogen or
argon, to prevent hydrolysis from atmospheric moisture.[6]

o Transfer: Use appropriate, dry equipment like glass pipettes or funnels for transferring the
liquid to avoid spills.[4] Ensure all equipment is free from water.

o Grounding: Ground and bond containers and receiving equipment when transferring to
prevent static discharge, which can be an ignition source.[6][7]

e Avoid Incompatibles: Keep the chemical away from water, alcohols, bases, amines, oxidizing
agents, and powdered metals.[4][8][9]

Storage Procedures

o Container: Store in a tightly closed, properly labeled container.[6]

» Location: Keep in a cool, dry, and well-ventilated area designated for corrosive and reactive
chemicals, away from heat and sources of ignition.[4][6]

e Segregation: Store separately from incompatible materials, particularly water and bases.[9]
[10] A water-free storage area is required.[5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to protect against the severe hazards of o-Tolyl-
acetyl chloride.
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Hazard Assessment: o-Tolyl-acetyl Chloride

Required Personal Protecti{;e Equipment (PPE)

Primary Control:
Work within a certified
Chemical Fume Hood

Respiratory Protection:
Required if vapors are generated.
Use NIOSH-approved respirator with
organic vapor/acid gas cartridge.

Skin Protection:
Chemical-Resistant Gloves (e.g., Butyl Rubber)
Flame-Retardant Lab Coat or Apron

Eye Protection:

Chemical Safety Goggles AND Face Shield

Click to download full resolution via product page

Caption: PPE selection guide for handling o-Tolyl-acetyl chloride.

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an emergency.

Spill Response Workflow
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Spill Detected

Evacuate immediate area.
Alert personnel.

Assess spill size & location.
Is there a fire risk?

Small & No Fire Risk Lgrge or Fire Risk

Small Spill (<100 mL) Large Spill (>100 mL)
No Ignition Source OR Ignition Source Present

Contain with inert absorbent
(vermiculite, dry sand).
DO NOT USE WATER.

i

Carefully neutralize with
sodium bicarbonate or soda ash.

l

Collect residue in a sealed,
labeled hazardous waste container.

Call Emergency Services / EHS.
Evacuate laboratory.

Decontaminate area.

Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [o-Tolyl-acetyl chloride safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159740#0-tolyl-acetyl-chloride-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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